Cas no 1267428-36-3 (2-Ethyl-5-(trifluoromethyl)benzo[d]oxazole)

2-Ethyl-5-(trifluoromethyl)benzo[d]oxazole is a versatile compound characterized by its distinct aromatic and trifluoromethyl substitutions. It exhibits high thermal stability and resistance to degradation, making it ideal for applications requiring stability and purity. Its unique structure endows it with desirable electronic properties, suitable for use in various chemical reactions and materials science.

2-Ethyl-5-(trifluoromethyl)benzo[d]oxazole structure

1267428-36-3 structure

Product Name:2-Ethyl-5-(trifluoromethyl)benzo[d]oxazole

CAS No:1267428-36-3

MF:C₁₀H₈F₃NO

MW:215.17183303833

MDL:MFCD19375803

CID:1057029

PubChem ID:68171228

Update Time:2025-10-16

2-Ethyl-5-(trifluoromethyl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

- 2-Ethyl-5-(trifluoromethyl)benzo[d]oxazole
- 2-ethyl-5-(trifluoromethyl)-1,3-benzoxazole
- 2-Ethyl-5-(trifluoromethyl)benzoxazole
- SY018747
- CS-0334609
- PCXBHVROVGWKFS-UHFFFAOYSA-N
- MFCD19375803
- SCHEMBL11934534
- 1267428-36-3
- AKOS022184055
- DA-17619
- A889376
- AC3580
- MDL： MFCD19375803
- Inchi： 1S/C10H8F3NO/c1-2-9-14-7-5-6(10(11,12)13)3-4-8(7)15-9/h3-5H,2H2,1H3
- InChI Key： PCXBHVROVGWKFS-UHFFFAOYSA-N
- SMILES： FC(C1C=CC2=C(C=1)N=C(CC)O2)(F)F

Computed Properties

Exact Mass: 215.05600
Monoisotopic Mass: 215.05579836g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 26Å²

Experimental Properties

PSA: 26.03000
LogP: 3.40900

2-Ethyl-5-(trifluoromethyl)benzo[d]oxazole Pricemore >>

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